1,7-Dichloro-6-fluoroisoquinoline
Description
1,7-Dichloro-6-fluoroisoquinoline (CAS: Not explicitly provided in evidence; molecular formula inferred as C₉H₄Cl₂FN) is a halogen-substituted isoquinoline derivative. The compound’s reactivity and properties are influenced by the positions of chlorine and fluorine atoms on the isoquinoline backbone, which may enhance electrophilic substitution or modulate biological activity .
Properties
CAS No. |
923021-49-2 |
|---|---|
Molecular Formula |
C9H4Cl2FN |
Molecular Weight |
216.04 g/mol |
IUPAC Name |
1,7-dichloro-6-fluoroisoquinoline |
InChI |
InChI=1S/C9H4Cl2FN/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H |
InChI Key |
TYKCTIFMODKQPO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=C(C2=CC(=C(C=C21)F)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares 1,7-Dichloro-6-fluoroisoquinoline with structurally related analogs based on available evidence:
Key Observations :
- Halogenation Patterns: The dual chlorine substitution in 1,7-Dichloro-6-fluoroisoquinoline likely increases its electrophilicity compared to mono-halogenated analogs like 6-chloroisoquinoline. Fluorine at position 6 may enhance metabolic stability due to its strong electron-withdrawing effect .
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